Cas no 1361518-83-3 (2-(Perchlorophenyl)-3-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 2-(Perchlorophenyl)-3-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1361518-83-3
• MF: C₁₃H₅Cl₅F₃NO
• MW: 425.445109128952
• CID: 4968827
• Update Time: 2025-05-24

2-(Perchlorophenyl)-3-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Perchlorophenyl)-3-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C13H5Cl5F3NO/c14-7-5(8(15)10(17)11(18)9(7)16)12-6(13(19,20)21)4(3-23)1-2-22-12/h1-2,23H,3H2
• InChI Key： XHZLYCBRCDHFBB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(C(F)(F)F)=C(CO)C=CN=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 400
• XLogP3: 5.7
• Topological Polar Surface Area: 33.1

Additional information on 2-(Perchlorophenyl)-3-(trifluoromethyl)pyridine-4-methanol

Research Brief on 2-(Perchlorophenyl)-3-(trifluoromethyl)pyridine-4-methanol (CAS: 1361518-83-3)

The compound 2-(Perchlorophenyl)-3-(trifluoromethyl)pyridine-4-methanol (CAS: 1361518-83-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules. Its structure, featuring a perchlorophenyl group and a trifluoromethylpyridine moiety, makes it particularly valuable for the development of novel agrochemicals and pharmaceuticals. Researchers have explored its utility in cross-coupling reactions, where it serves as a key building block for the construction of heterocyclic compounds with enhanced bioactivity.

In terms of biological activity, preliminary investigations suggest that 2-(Perchlorophenyl)-3-(trifluoromethyl)pyridine-4-methanol exhibits promising antimicrobial and antifungal properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets.

Another area of interest is the compound's potential application in oncology. Recent in vitro studies have shown that derivatives of 2-(Perchlorophenyl)-3-(trifluoromethyl)pyridine-4-methanol exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. These findings were corroborated by a 2024 study in Bioorganic & Medicinal Chemistry Letters, which reported significant inhibition of tumor growth in xenograft models.

The synthesis of 2-(Perchlorophenyl)-3-(trifluoromethyl)pyridine-4-methanol has also seen advancements. A novel catalytic method developed in 2023 allows for higher yields and greater purity, addressing previous challenges related to scalability. This method, which employs palladium-catalyzed C-H activation, has been detailed in a recent issue of Organic Process Research & Development.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic profile require further optimization. Additionally, toxicological studies are needed to assess its safety profile before clinical applications can be considered. Researchers are actively working on these aspects, with several ongoing studies aiming to address these limitations.

In conclusion, 2-(Perchlorophenyl)-3-(trifluoromethyl)pyridine-4-methanol represents a promising candidate for further development in both agrochemical and pharmaceutical applications. Its unique structural features and demonstrated bioactivity make it a valuable subject of ongoing research. Future studies should focus on optimizing its synthesis, elucidating its mechanism of action, and evaluating its safety and efficacy in vivo.